Cas no 2490402-27-0 (N,N-dimethyl-3-(piperazin-1-yl)aniline dihydrochloride)

• Product Name: N,N-dimethyl-3-(piperazin-1-yl)aniline dihydrochloride
• CAS No: 2490402-27-0
• MF: C₁₂H₂₁Cl₂N₃
• MW: 278.221240758896
• MDL: MFCD32852847
• CID: 5669553
• PubChem ID: 154814277
• Update Time: 2025-05-26

N,N-dimethyl-3-(piperazin-1-yl)aniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-3-(piperazin-1-yl)aniline dihydrochloride
• N,N-Dimethyl-3-piperazin-1-ylaniline;dihydrochloride
• EN300-27145428
• Z4634986827
• 2490402-27-0

• MDL： MFCD32852847
• Inchi： 1S/C12H19N3.2ClH/c1-14(2)11-4-3-5-12(10-11)15-8-6-13-7-9-15;;/h3-5,10,13H,6-9H2,1-2H3;2*1H
• InChI Key： NHKKNXXDOJNQCW-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C2C=CC=C(C=2)N(C)C)CCNCC1

Computed Properties

• Exact Mass: 277.1112531g/mol
• Monoisotopic Mass: 277.1112531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on N,N-dimethyl-3-(piperazin-1-yl)aniline dihydrochloride

Professional Introduction to N,N-dimethyl-3-(piperazin-1-yl)aniline dihydrochloride (CAS No: 2490402-27-0)

N,N-dimethyl-3-(piperazin-1-yl)aniline dihydrochloride, a compound with the chemical identifier CAS No: 2490402-27-0, is a significant molecule in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of aromatic amines modified with a piperazine moiety, which has been widely explored for its potential biological activities. The dihydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological investigation.

The structural features of N,N-dimethyl-3-(piperazin-1-yl)aniline dihydrochloride make it an interesting subject for medicinal chemistry research. The presence of the piperazine ring, known for its ability to form hydrogen bonds and interact with biological targets, combined with the dimethylamino group, contributes to its complex pharmacophoric properties. These characteristics have led to its investigation in various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and infectious diseases.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems. Piperazine derivatives have shown promise in this regard due to their ability to interact with receptors such as serotonin, dopamine, and norepinephrine. N,N-dimethyl-3-(piperazin-1-yl)aniline dihydrochloride has been studied for its potential role as a precursor in the synthesis of drugs that target these systems. For instance, researchers have explored its use in developing agents that could modulate dopamine release or inhibit the reuptake of neurotransmitters, which could have therapeutic implications in conditions such as depression and schizophrenia.

Moreover, the compound's structural framework has been utilized in the design of molecules with anti-inflammatory and anti-microbial properties. The piperazine ring can serve as a scaffold for further functionalization, allowing chemists to introduce additional moieties that enhance biological activity. Recent studies have demonstrated that derivatives of N,N-dimethyl-3-(piperazin-1-yl)aniline dihydrochloride exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. This has opened up new avenues for developing treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of N,N-dimethyl-3-(piperazin-1-yl)aniline dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of aniline derivatives with piperazine, followed by alkylation and salt formation. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies have been employed to improve the efficiency of the synthesis. These methods not only enhance the overall yield but also minimize byproduct formation, making the process more sustainable and environmentally friendly.

Once synthesized, N,N-dimethyl-3-(piperazin-1-yl)aniline dihydrochloride undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses confirm the molecular structure and purity of the compound, which are crucial for subsequent pharmacological studies. Additionally, computational methods like molecular modeling are used to predict the interactions between the compound and biological targets, providing insights into its potential mechanism of action.

In preclinical studies, N,N-dimethyl-3-(piperazin-1-yl)aniline dihydrochloride has been evaluated for its efficacy and safety in various models. In vitro assays have shown that it can interact with specific receptors and enzymes, suggesting potential therapeutic benefits. Animal studies have further supported these findings by demonstrating favorable pharmacokinetic profiles and minimal side effects. These preclinical results have encouraged researchers to proceed with clinical trials to assess its effectiveness in human populations.

The development of new drugs is a complex process that involves multiple stages of testing and regulatory approvals. N,N-dimethyl-3-(piperazin-1-yl)aniline dihydrochloride is currently being investigated under strict regulatory guidelines to ensure its safety and efficacy before it can be approved for medical use. Researchers are focusing on optimizing dosages, identifying potential adverse effects, and comparing its performance with existing treatments. This comprehensive evaluation is essential to determine whether this compound can contribute significantly to patient care in various therapeutic areas.

The impact of N,N-dimethyl-3-(piperazin-1-yl)aniline dihydrochloride extends beyond basic research; it also represents a valuable asset for pharmaceutical companies looking to develop novel therapeutics. The compound's unique structural features and potential biological activities make it a versatile building block for drug discovery programs. By leveraging this molecule, companies can accelerate their pipelines for new drugs targeting neurological disorders, cardiovascular diseases, and other conditions where piperazine derivatives show promise.

As research in pharmaceutical chemistry continues to evolve, N,N-dimethyl-3-(piperazin-1-yl)aniline dihydrochloridine will likely play an increasingly important role in developing next-generation medications. Advances in synthetic methodologies and computational biology will further enhance our understanding of its properties and applications. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.